Cas no 2665663-03-4 (1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride)

• Product Name: 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride
• CAS No: 2665663-03-4
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• CID: 6795169
• PubChem ID: 146035812
• Update Time: 2025-11-01

1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0185495
• 1,6-Diazaspiro[3.4]octane, 1-methyl-, hydrochloride (1:2)
• 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride
• PS-20512
• 1-Methyl-1,6-diazaspiro[3.4]octane diHCl
• D79619
• 1-methyl-1,7-diazaspiro[3.4]octane;dihydrochloride
• 2665663-03-4
• 1-Methyl-1,7-diazaspiro[3.4]octane dihydrochloride

• Inchi： 1S/C7H14N2.2ClH/c1-9-5-3-7(9)2-4-8-6-7;;/h8H,2-6H2,1H3;2*1H
• InChI Key： WAEINCDNRJODBR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCC21CNCC2

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride

Introduction to 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride (CAS No. 2665663-03-4)

1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride is a fascinating compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural and functional properties. This spirocyclic diamine derivative, identified by the CAS number 2665663-03-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The compound's intricate molecular framework, featuring a spirocyclic core and functionalized nitrogen atoms, positions it as a versatile scaffold for the development of novel therapeutic agents.

The structural motif of 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride consists of a spirocyclic connection between two six-membered rings, with the presence of two nitrogen atoms at specific positions that contribute to its reactivity and interaction with biological targets. This arrangement not only imparts stability to the molecule but also allows for selective modifications at various positions, enabling chemists to tailor its properties for specific applications. The dihydrochloride salt form enhances the compound's solubility in aqueous systems, making it more amenable for formulation in pharmaceutical preparations and biological assays.

In recent years, 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride has been studied for its potential in modulating various biological pathways. One of the most compelling areas of research has been its interaction with neurotransmitter systems, particularly its effects on serotonin and dopamine receptors. These interactions are of paramount importance in the treatment of neurological and psychiatric disorders, where dysregulation of neurotransmitter levels is a key pathological feature. Preclinical studies have demonstrated that this compound exhibits high affinity for certain serotonin receptor subtypes, suggesting its utility as an adjunct therapy in conditions such as depression and anxiety.

Furthermore, the spirocyclic structure of 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride provides a scaffold that can be further functionalized to enhance pharmacological properties such as bioavailability and metabolic stability. Researchers have explored derivatives of this compound that exhibit improved binding affinities and selectivity for specific biological targets. For instance, modifications at the methyl group or the nitrogen atoms have been shown to modulate receptor interactions without compromising overall efficacy. These findings highlight the compound's potential as a lead structure for drug discovery programs targeting central nervous system disorders.

The pharmacokinetic profile of 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride is another critical aspect that has been thoroughly investigated. Studies indicate that the compound exhibits moderate oral bioavailability and a favorable half-life, which are essential characteristics for any potential therapeutic agent. Additionally, its solubility profile in both aqueous and lipid environments suggests that it can be formulated into diverse dosage forms, including oral tablets and injectable solutions. These attributes make it an attractive candidate for further development into a clinical drug.

Recent advances in computational chemistry have also contributed to our understanding of 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride's mechanism of action. Molecular docking studies have identified key interactions between this compound and target proteins, providing insights into how it exerts its biological effects. These computational approaches have been complemented by experimental validations using radioligand binding assays and functional assays in cell-based models. Such integrative studies have not only confirmed the predicted binding modes but also revealed unexpected off-target effects that could inform future structural optimizations.

The synthesis of 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride represents another area of significant interest within the synthetic community. The spirocyclic core presents synthetic challenges due to its rigid structure and multiple stereocenters. However, recent methodologies have demonstrated efficient routes to construct this motif with high yield and enantioselectivity. These advances have opened up new possibilities for generating libraries of related compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

In conclusion, 1-Methyl-1,6-diazaspiro[3.4]octane dihydrochloride (CAS No. 2665663-03-4) is a structurally intriguing compound with significant potential in medicinal chemistry and drug development. Its unique spirocyclic framework and functionalized nitrogen atoms make it a versatile scaffold for modulating neurotransmitter systems relevant to neurological and psychiatric disorders. Ongoing research continues to uncover new aspects of its biology and pharmacology, paving the way for innovative therapeutic strategies.